Cas no 887466-84-4 (1'-(2,3-dimethoxybenzoyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one)

• Product Name: 1'-(2,3-dimethoxybenzoyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one
• CAS No: 887466-84-4
• MF: C₂₂H₂₃NO₅
• MW: 381.421726465225
• CID: 5866650
• PubChem ID: 7260526
• Update Time: 2025-06-03

1'-(2,3-dimethoxybenzoyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one Chemical and Physical Properties

Names and Identifiers

• Spiro[2H-1-benzopyran-2,4'-piperidin]-4(3H)-one, 1'-(2,3-dimethoxybenzoyl)-
• 1'-(2,3-dimethoxybenzoyl)spiro[chroman-2,4'-piperidin]-4-one
• 1'-(2,3-dimethoxybenzoyl)spiro[3H-chromene-2,4'-piperidine]-4-one
• SR-01000022158-1
• SR-01000022158
• 1'-(2,3-dimethoxybenzoyl)-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one
• 887466-84-4
• AKOS024659422
• F2548-0041
• 1'-(2,3-dimethoxybenzoyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one

• Inchi： 1S/C22H23NO5/c1-26-19-9-5-7-16(20(19)27-2)21(25)23-12-10-22(11-13-23)14-17(24)15-6-3-4-8-18(15)28-22/h3-9H,10-14H2,1-2H3
• InChI Key： VKLBUQJNLKCTJN-UHFFFAOYSA-N
• SMILES： C12(CCN(C(=O)C3=CC=CC(OC)=C3OC)CC1)OC1=CC=CC=C1C(=O)C2

Computed Properties

• Exact Mass: 381.15762283g/mol
• Monoisotopic Mass: 381.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 596.1±50.0 °C(Predicted)
• pka: -0.71±0.20(Predicted)

Additional information on 1'-(2,3-dimethoxybenzoyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one

Comprehensive Analysis of 1'-(2,3-dimethoxybenzoyl)-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one (CAS No. 887466-84-4)

The compound 1'-(2,3-dimethoxybenzoyl)-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one (CAS No. 887466-84-4) is a spirocyclic derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including a spiro[benzopyran-piperidine] core and a 2,3-dimethoxybenzoyl moiety, make it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting neurological and metabolic disorders, aligning with current trends in precision medicine.

One of the most searched questions about this compound revolves around its mechanism of action and biological targets. Preliminary studies suggest that the spirocyclic framework may interact with G-protein-coupled receptors (GPCRs), which are critical in signal transduction pathways. This aligns with the growing demand for GPCR-targeted therapies, a hot topic in modern pharmacology. Additionally, the 2,3-dimethoxybenzoyl group is hypothesized to enhance binding affinity, making it a promising candidate for further optimization.

From a synthetic chemistry perspective, the compound's CAS No. 887466-84-4 is often queried in databases for its synthetic routes and scalability. Recent advancements in green chemistry have spurred interest in eco-friendly synthesis methods, and this molecule's structure offers opportunities for catalytic asymmetric synthesis. Its spirocyclic architecture also presents challenges in stereocontrol, a frequent discussion point in organic chemistry forums.

In the context of drug repurposing, a trending topic in biomedical research, 1'-(2,3-dimethoxybenzoyl)-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one has been flagged for potential anti-inflammatory properties. Computational studies indicate possible inhibition of cyclooxygenase (COX) enzymes, which could position it as a novel non-steroidal anti-inflammatory drug (NSAID) precursor. This is particularly relevant given the global focus on safer analgesics with fewer side effects.

The compound's physicochemical properties, such as logP and polar surface area, are frequently analyzed in QSAR (Quantitative Structure-Activity Relationship) studies. These parameters are crucial for blood-brain barrier permeability—a key consideration for CNS-targeted drugs. With neurodegenerative diseases like Alzheimer's and Parkinson's dominating healthcare discussions, the ability to modulate neurotransmitter systems through such spirocyclic compounds is a major research frontier.

Another area of interest is the compound's potential role in epigenetic modulation. The dimethoxybenzoyl fragment resembles known histone deacetylase (HDAC) inhibitors, sparking investigations into its gene regulation capabilities. This ties into the broader personalized medicine movement, where epigenetic drugs are gaining traction for cancer and autoimmune therapies.

From an analytical standpoint, HPLC purification and crystallization techniques for this compound are common technical queries. The presence of multiple chiral centers necessitates advanced chromatographic methods, reflecting the pharmaceutical industry's push toward enantiomerically pure APIs. Mass spectrometry studies of 887466-84-4 also contribute to fragmentation pattern libraries used in high-throughput screening platforms.

In material science applications, the spiro[benzopyran-piperidine] skeleton exhibits photochromic behavior under specific wavelengths. This property is being explored for smart materials development, particularly in light-responsive drug delivery systems—a cutting-edge intersection of chemistry and nanotechnology that frequently appears in interdisciplinary research proposals.

Regulatory aspects of CAS 887466-84-4 are another frequent search topic. While not classified as hazardous, its patent status and regulatory pathways for clinical trials are scrutinized by pharmaceutical developers. The compound exemplifies the balance between structural novelty and drug-likeness metrics that dominate contemporary medicinal chemistry strategies.

Finally, the emergence of AI-driven drug design has brought renewed attention to such spirocyclic compounds. Machine learning models trained on 3D molecular descriptors can predict how modifications to the 2,3-dimethoxybenzoyl group might optimize target selectivity. This positions 1'-(2,3-dimethoxybenzoyl)-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one as a test case for computational chemistry advancements.